Cas no 306936-38-9 (2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid)

2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid structure
306936-38-9 structure
Product Name:2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid
CAS No:306936-38-9
MF:C11H15NO5S
MW:273.305502176285
MDL:MFCD02180759
CID:300239
PubChem ID:2736921
Update Time:2025-04-19

2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,2-methyl-5-(1-piperidinylsulfonyl)-
    • 2-methyl-5-piperidin-1-ylsulfonylfuran-3-carboxylic acid
    • 2-Methyl-5-(piperidin-1-ylsulfonyl)-3-furoic acid
    • 2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic acid
    • 2-Methyl-5-(piperidin-1-ylsulphonyl)furan-3-carboxylic acid
    • 2-METHYL-5-(PIPERIDINOSULFONYL)-3-FUROIC ACID
    • AC1MC6IH
    • AC1Q2EIN
    • Maybridge1_008596
    • Oprea1_301217
    • SureCN3876978
    • DTXSID40371706
    • MB02349
    • SDCCGMLS-0066248.P001
    • AKOS025393487
    • SCHEMBL3876978
    • HMS565O16
    • PS-7263
    • CCG-255451
    • 2-METHYL-5-(PIPERIDIN-1-YLSULFONYL)FURAN-3-CARBOXYLICACID
    • 1H-Pyrazole-3-carboxylic acid, 4-ethyl-, ethyl ester
    • MFCD02180759
    • 2-METHYL-5-(PIPERIDIN-1-YLSULFONYL)FURAN-3-CARBOXYLIC ACID
    • CHEMBL1213103
    • 3-Furancarboxylic acid, 2-methyl-5-(1-piperidinylsulfonyl)-
    • CS-0320470
    • 2-methyl-5-(piperidine-1-sulfonyl)furan-3-carboxylic acid
    • 306936-38-9
    • 2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid
    • MDL： MFCD02180759
    • Inchi： 1S/C11H15NO5S/c1-8-9(11(13)14)7-10(17-8)18(15,16)12-5-3-2-4-6-12/h7H,2-6H2,1H3,(H,13,14)
    • InChI Key： VNEXQYZMUZFAHN-UHFFFAOYSA-N
    • SMILES： S(C1=CC(C(=O)O)=C(C)O1)(N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 273.06700
  • Monoisotopic Mass: 273.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • Density: 1.391
  • Melting Point: 188-189°C
  • Boiling Point: 470.8°Cat760mmHg
  • Flash Point: 238.5°C
  • Refractive Index: 1.564
  • PSA: 96.20000
  • LogP: 2.47950

2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid Security Information

2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2-Methyl-5-(piperidin-1-ylsulphonyl)-3-furoic Acid Pricemore >>

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